Cas no 2680738-73-0 (2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid
• CAS No: 2680738-73-0
• MF: C₉H₇F₃N₂O₃S
• MW: 280.223691225052
• CID: 6441373
• PubChem ID: 165911817
• Update Time: 2025-10-28

2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680738-73-0
• 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid
• EN300-28285858

• Inchi： 1S/C9H7F3N2O3S/c10-9(11,12)7(17)14-8-13-5-3(6(15)16)1-2-4(5)18-8/h3H,1-2H2,(H,15,16)(H,13,14,17)
• InChI Key： JEMVPLUYNMWONR-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC2=C1CCC2C(=O)O

Computed Properties

• Exact Mass: 280.01294775g/mol
• Monoisotopic Mass: 280.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid (CAS No. 2680738-73-0)

2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid, identified by its CAS number 2680738-73-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of a trifluoroacetamide substituent and a cyclopenta[d][1,3]thiazole core imparts unique physicochemical properties and potential pharmacological relevance.

The molecular structure of 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid incorporates a fused cyclopentane ring with a thiazole moiety, enhancing its stability and reactivity. The trifluoroacetamide group not only influences the electronic distribution within the molecule but also contributes to its solubility and metabolic stability. These characteristics make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The specific arrangement of atoms in 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid suggests potential interactions with biological targets such as enzymes and receptors.

The trifluoroacetamide substituent is particularly noteworthy for its ability to modulate the pharmacokinetic properties of the parent molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity by influencing electron density and lipophilicity. This feature has been exploited in the design of numerous pharmaceuticals to improve their bioavailability and therapeutic efficacy. The incorporation of such a group into the cyclopenta[d][1,3]thiazole scaffold suggests that this compound may exhibit enhanced binding interactions with biological targets compared to its non-fluorinated counterparts.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The cyclopenta[d][1,3]thiazole core is particularly interesting due to its ability to adopt multiple conformations, which can be exploited to optimize binding interactions with biological targets. Furthermore, the presence of both nitrogen and sulfur atoms in the thiazole ring provides multiple sites for hydrogen bonding and electrostatic interactions with proteins.

The synthesis of 2-(2,2,2-trifluoroacetamido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid presents a challenge due to the complexity of the molecular framework. However, advances in synthetic methodologies have made it possible to construct such intricate structures with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in assembling the desired scaffold.

Once synthesized, 2680738-73-0 can be subjected to various biochemical assays to evaluate its potential biological activity. High-throughput screening (HTS) techniques are often employed to identify compounds that interact with specific biological targets with high affinity. The trifluoroacetamide group may enhance binding interactions by increasing lipophilicity while maintaining metabolic stability.

The pharmacological profile of this compound is yet to be fully elucidated. However, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, thiazole derivatives have been reported to inhibit proteases and kinases that play a role in inflammation and cancer progression.

In conclusion, 2680738-73-0 represents a promising lead compound for further pharmacological investigation. Its unique structural features combined with the potential benefits of fluorinated moieties make it an attractive candidate for drug development. As research in heterocyclic chemistry continues to evolve, 2680738-73-0 may pave the way for novel therapeutic strategies targeting various diseases.